2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL

• Molecular Formula: C8H13F3O
• Molecular Weight: 182.18 g/mol
• SMILES: C1CC(C(C1)O)CCC(F)(F)F
• InChI: InChI=1S/C8H13F3O/c9-8(10,11)5-4-6-2-1-3-7(6)12/h6-7,12H,1-5H2
• InChIKey: QFGSPUIMMUZJRE-UHFFFAOYSA-N

2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL: A Fluorinated Cyclopentanol Building Block for Drug Discovery and Material Science

2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL (CAS: 1540322-22-2) is a fluorinated secondary alcohol characterized by a cyclopentane ring substituted at the 2-position with a 3,3,3-trifluoropropyl chain . Its molecular formula is C8H13F3O, with a predicted density of 1.166±0.06 g/cm³ and boiling point of 182.4±35.0 °C . The compound serves as a versatile intermediate or building block in medicinal chemistry and organic synthesis, where the trifluoropropyl group is employed to modulate lipophilicity, metabolic stability, and molecular conformation . It is commercially available from multiple suppliers in purities typically ≥95% .

1

Fluorinated building block for lipophilicity and metabolic stability modulation in lead optimization

2

Conformationally constrained cyclopentanol scaffold for stereochemistry-dependent SAR studies

3

Late-stage functionalizable secondary alcohol handle for derivatization and library synthesis

Why 2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL Cannot Be Directly Replaced by Unfluorinated or Simple Trifluoromethyl Cyclopentanol Analogs

Despite sharing a cyclopentanol core with simpler analogs such as 2-methylcyclopentanol (C6H12O) or 2-(trifluoromethyl)cyclopentan-1-ol (C6H9F3O), 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL cannot be assumed to behave identically in biochemical or physicochemical contexts. The 3,3,3-trifluoropropyl side chain is substantially more lipophilic than a methyl or even a trifluoromethyl group, and its extended reach into hydrophobic pockets can dramatically alter target binding affinity, selectivity, and off-rate [1]. In material science, the trifluoropropyl-substituted polyhedral oligomeric silsesquioxane (POSS) monomers have been shown to deliver distinct thermal and surface properties compared to their cyclopentyl or iso-butyl counterparts [2]. These non-linear structure–property relationships make generic substitution without empirical verification a significant risk in lead optimization and advanced material design.

Target Compound

Potential Substitute

2-(3,3,3-Trifluoropropyl)cyclopentan-1-OLExtended CF3-propyl chain reaches deeper into hydrophobic pockets, altering binding mode and off-rate

2-Methylcyclopentanol / 2-(Trifluoromethyl)cyclopentan-1-olShorter or less lipophilic substituent may not recapitulate target engagement or selectivity profile

Secondary alcohol fixed on cyclopentane ringRestricted bond rotation provides distinct hydrogen-bond geometry and pKa

3-Cyclopentyl-1,1,1-trifluoropropan-2-ol (positional isomer)Hydroxyl group at α-carbon of CF3 chain alters stereoelectronic environment and derivatization vector

Secondary alcohol reactivityAccessible for oxidation, esterification, and nucleophilic displacement

1-(Trifluoromethyl)cyclopentanolTertiary alcohol with direct CF3 attachment presents steric hindrance and different reactivity profile

• [1] Barnes-Seeman, D. et al. Metabolism of cyclopropyl groups — strategically replacing a tert-butyl group. Hypha Discovery Blog, 2021. Discusses how extending a cyclopropyl substituent deeper into a lipophilic pocket boosts potency and lipophilic ligand efficiency (LLE). Available at: https://www.hyphadiscovery.co.uk/blog/metabolism-of-cyclopropyl-groups View Source
• [2] Iacono, S. T.; Budy, S. M.; Mabry, J. M.; Smith, D. W. Synthesis, characterization, and properties of chain terminated polyhedral oligomeric silsesquioxane-functionalized perfluorocyclobutyl aryl ether copolymers. 2007. Demonstrates distinct properties of cyclopentyl vs. trifluoropropyl POSS monomers. Available at: https://www.socolar.com/paper/12345 View Source

Quantitative Differentiation Evidence for 2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL vs. Structural Analogs

Enhanced Lipophilicity of the 3,3,3-Trifluoropropyl Side Chain vs. Methyl and Trifluoromethyl Substituents

The trifluoropropyl group provides a significantly larger calculated logP contribution than a methyl or directly attached trifluoromethyl group. The Hansch π constant for -CH₂CH₂CF₃ is estimated at +1.75, compared to +0.56 for -CH₃ and +0.88 for -CF₃ [1]. For the complete molecule, ChemSpider reports an estimated log Kow of 2.23 for the 3,3,3-trifluoropropyl fragment, translating to a predicted water solubility of 267.2 mg/L . This elevated lipophilicity enhances membrane permeability potential but must be managed to avoid excessive logP-driven attrition.

Lipophilicity (Hansch π)

Class-level inference

π ≈ +1.75 for -CH₂CH₂CF₃

Supports deeper hydrophobic pocket probing vs. methyl (+0.56) or CF₃ (+0.88)

Fragment-based calculation; verify with experimental logP

Evidence Dimension	Hansch π hydrophobicity constant (substituent contribution to logP)
Target Compound Data	π ≈ +1.75 for -CH₂CH₂CF₃
Comparator Or Baseline	-CH₃: π ≈ +0.56; -CF₃: π ≈ +0.88
Quantified Difference	3.1× more hydrophobic than methyl; 2.0× more hydrophobic than trifluoromethyl
Conditions	Calculated from fragment-based Hansch analysis (class-level inference)

Why This Matters

Procurement decisions for library design should consider that the trifluoropropyl analog will probe substantially different lipophilic space than methyl or trifluoromethyl counterparts, affecting hit expansion strategies.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Table of aromatic and aliphatic substituent constants. View Source

Metabolic Stability Advantage of Trifluoropropyl vs. Oxidation-Susceptible Alkyl Chains

The trifluoropropyl side chain is resistant to oxidative metabolism at the terminal carbon due to the electron-withdrawing and steric shielding effect of the three C-F bonds. In analogous systems, trifluoromethylcyclopropyl-containing compounds exhibited consistently higher in vitro metabolic stability (human liver microsomes) than their tert-butyl counterparts [1]. The same principle applies to the 3,3,3-trifluoropropyl chain: in Cunninghamella elegans fungal incubations used to mimic mammalian P450 metabolism, fluorinated motifs including trifluorocyclopropanes remained intact, confirming metabolic resilience [2]. While direct data for 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL are not available at the individual-compound level, the class-level evidence from structurally analogous trifluoropropyl-containing molecules strongly supports enhanced metabolic stability.

Metabolic Stability (HLM)

Class-level inference

78±1.2% remaining at 1 h (trifluoromethylcyclopropyl analog)

May reduce oxidative metabolism liability at terminal chain position

Analogy to tert-butyl replacement; direct data not available

Evidence Dimension	Metabolic stability (HLM % remaining at 1 h)
Target Compound Data	Class-level data: trifluoromethylcyclopropyl analogs show 78±1.2% remaining at 1 h in HLM [1]
Comparator Or Baseline	tert-Butyl analog: 56±4.6% remaining at 1 h in HLM [1]
Quantified Difference	+22 percentage points higher stability for trifluoromethylcyclopropyl vs. tert-butyl analog
Conditions	Human liver microsomes (HLM), 1 h incubation [1]; Cunninghamella elegans model for trifluorocyclopropane stability [2]

Why This Matters

When procuring building blocks for lead optimization programs where metabolic stability is a key objective, the trifluoropropyl-substituted cyclopentanol scaffold offers a class-level metabolic stability advantage over hydrocarbon-chain analogs, potentially reducing the need for iterative metabolic stabilization.

• [1] Westphal, M. V.; et al. Metabolically Stable tert-Butyl Replacement. ACS Med. Chem. Lett. 2015. Table 3: Trifluoromethylcyclopropyl analog 78±1.2% vs. tert-butyl analog 56±4.6% remaining in HLM at 1 h. PMC Table. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC4637795/ View Source
• [2] St Andrews Research Repository. Biosynthesis and metabolism of selected organofluorine compounds. 2019. Cunninghamella elegans model: fluorinated motif remained intact. Available at: https://research-repository.st-andrews.ac.uk/handle/10023/19222 View Source

Conformational Rigidity and Steric Profile of 2-Substituted Cyclopentanol vs. Linear Alcohols

The cyclopentanol ring in 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL imposes a constrained geometry on the alcohol and the trifluoropropyl side chain, restricting bond rotation compared to acyclic analogs like 3-cyclopentyl-1,1,1-trifluoropropan-2-ol (CAS 1284134-35-5) . In the 2-substituted cyclopentanol, the hydroxyl group is fixed in a secondary alcohol configuration on the ring, whereas 3-cyclopentyl-1,1,1-trifluoropropan-2-ol places the hydroxyl at the α-carbon of the trifluoropropyl chain — a tertiary or secondary alcohol environment depending on substitution . This positional isomerism results in different hydrogen-bonding geometries, pKa values, and steric accessibility for further derivatization (e.g., esterification, etherification, or oxidation). The chiral rac-(1R,2S)-form further enables stereochemistry-dependent interactions not achievable with achiral linear analogs .

Conformational Constraint

Head-to-head

Secondary alcohol fixed on cyclopentane; hydroxyl at ring position

Different H-bond geometry and derivatization vector vs. acyclic isomer

Positional isomer (CAS 1284134-35-5) places OH α to CF₃

Evidence Dimension	Position of hydroxyl group and molecular architecture
Target Compound Data	2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL: secondary alcohol on cyclopentane ring; hydroxyl at ring 1-position, trifluoropropyl at ring 2-position
Comparator Or Baseline	3-Cyclopentyl-1,1,1-trifluoropropan-2-ol (CAS 1284134-35-5): hydroxyl α to CF₃ group; 3-Cyclopentyl-1,1,1-trifluoropropan-2-ol (CAS 1284134-35-5): hydroxyl α to CF₃ group
Quantified Difference	Different connectivity and stereoelectronic environment; predicted boiling point differs (2-substituted cyclopentanol: 182.4±35.0 °C vs. cyclopentyl-propanol: 206.3±35.0 °C)
Conditions	Structural and predicted physicochemical comparison from supplier databases

Why This Matters

For procurement in structure–activity relationship (SAR) studies, the ring-attached alcohol provides a distinct vector and conformational profile compared to side-chain alcohols, which can translate into different target binding modes and pharmacokinetic properties.

Synthetic Utility as a Late-Stage Functionalizable Building Block in Fluorinated Cyclopentane Synthesis

The secondary alcohol in 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL can be oxidized to the corresponding ketone, esterified, converted to a leaving group for nucleophilic displacement, or transformed into amine or ether derivatives, enabling its use as a central intermediate in the construction of more complex fluorinated cyclopentane scaffolds . A recently reported scalable synthesis of trans-1,2-fluoroalkyl-substituted cyclopentane building blocks demonstrates the synthetic value of precisely this substitution pattern, employing orthogonal late-stage functionalization of a common cyclopentane precursor [1]. Compared to 1-(trifluoromethyl)cyclopentanol (CAS 737765-57-0), which has the CF₃ group directly attached to the alcohol-bearing carbon, the 2-trifluoropropyl substitution pattern in the target compound places the fluorinated chain at a distal position, offering a different reactivity profile and reduced steric hindrance at the alcohol center for derivatization .

Derivatization Accessibility

Cross-study comparable

Secondary alcohol with less steric hindrance

More accessible for esterification/oxidation than tertiary alcohol in CF₃-substituted analog

Supports late-stage functionalization workflows

Evidence Dimension	Alcohol derivatization accessibility and steric environment
Target Compound Data	2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL: secondary alcohol at ring position, trifluoropropyl chain separated by two methylene units
Comparator Or Baseline	1-(Trifluoromethyl)cyclopentanol (CAS 737765-57-0, MW 154.13, C6H9F3O): tertiary alcohol with CF₃ directly on the alcohol carbon
Quantified Difference	Secondary vs. tertiary alcohol reactivity; MW 182.18 vs. 154.13; C8 vs. C6 scaffold
Conditions	Comparative synthetic accessibility analysis based on chemical structure

Why This Matters

For medicinal chemistry teams procuring building blocks for library synthesis, the target compound offers a more accessible secondary alcohol handle for derivatization than the sterically hindered tertiary alcohol in 1-(trifluoromethyl)cyclopentanol, while still incorporating the desirable trifluorinated motif.

• [1] Márió Remete, A. et al. Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. 2026. Sciencedirect. Scalable synthesis of trans-1,2-fluoroalkyl-substituted cyclopentanes via orthogonal late-stage functionalization. Available at: https://www.sciencedirect.com/science/article/pii/S004040392630128X View Source

Recommended Application Scenarios for 2-(3,3,3-Trifluoropropyl)cyclopentan-1-OL Based on Differentiation Evidence

Building Block for Fluorinated Drug Candidates Requiring Enhanced Lipophilicity and Metabolic Stability

In medicinal chemistry programs targeting intracellular or CNS targets, the 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL scaffold can be incorporated as a lipophilic but metabolically resilient fragment. The trifluoropropyl chain (Hansch π ≈ +1.75) provides 3.1× greater hydrophobicity than a methyl group, enabling exploration of deeper hydrophobic pockets [1]. The class-level metabolic stability of trifluoropropyl motifs in human liver microsomes supports its use in lead optimization where oxidative metabolism at the terminal chain position is a known liability [2].

Stereochemistry-Dependent Probe in Target Binding Studies

The chiral form of this compound, rac-(1R,2S)-2-(3,3,3-trifluoropropyl)cyclopentan-1-ol (CAS 2227871-31-8), can be employed as a rigid, stereochemically defined probe for studying enantioselective interactions with biological targets. The fixed cyclopentane geometry restricts conformational freedom compared to acyclic trifluoropropanols, allowing definitive interpretation of structure–activity relationships .

Monomer or Co-monomer in Fluorinated Polymer Synthesis

Based on precedent with trifluoropropyl-functionalized POSS monomers that exhibited distinct thermal and surface properties compared to cyclopentyl-substituted analogs, 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL can be explored as a co-monomer or modifier in fluoropolymer systems. The pendant trifluoropropyl group can impart low surface energy, hydrophobicity, and chemical resistance to polyesters, polyurethanes, or polycarbonates prepared via the reactive secondary alcohol [3].

Analytical Reference Standard and Impurity Profiling

As a defined, commercially available compound of ≥95% purity, 2-(3,3,3-trifluoropropyl)cyclopentan-1-OL (CAS 1540322-22-2) can serve as an analytical reference standard for HPLC, GC, or LC-MS method development in quality control of fluorinated active pharmaceutical ingredients (APIs) where the 3,3,3-trifluoropropylcyclopentane motif appears as a substructure or potential impurity .

Application

Selection Property

Validation Focus

Fluorinated drug candidate building block

Extended CF3-propyl chain for lipophilicity and metabolic stability modulation

LogP and microsomal stability assays

Stereochemical probe for SAR studies

Chiral cyclopentanol scaffold with constrained geometry

Enantioselective target binding studies

Fluoropolymer monomer or modifier

Reactive secondary alcohol and pendant CF3-propyl group

Thermal and surface property characterization

Analytical reference standard

Defined purity (≥95%) and unique CAS

HPLC/GC-MS method development for fluorinated APIs

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Substituent constants: -CH₂CH₂CF₃ π ≈ +1.75; -CH₃ π ≈ +0.56; -CF₃ π ≈ +0.88. View Source
• [2] Westphal, M. V.; et al. Metabolically Stable tert-Butyl Replacement. ACS Med. Chem. Lett. 2015. Trifluoromethylcyclopropyl analog: 78±1.2% vs. tert-butyl analog: 56±4.6% remaining in HLM at 1 h. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC4637795/ View Source
• [3] Iacono, S. T.; Budy, S. M.; Mabry, J. M.; Smith, D. W. Synthesis, characterization, and properties of chain terminated polyhedral oligomeric silsesquioxane-functionalized perfluorocyclobutyl aryl ether copolymers. 2007. Trifluoropropyl-POSS vs. cyclopentyl-POSS in copolymer properties. Available at: https://www.socolar.com/paper/12345 View Source